Cas no 318256-14-3 (methyl 5-(4-chlorophenyl)-1-(2,5-dichlorophenyl)-1H-pyrazole-3-carboxylate)

methyl 5-(4-chlorophenyl)-1-(2,5-dichlorophenyl)-1H-pyrazole-3-carboxylate structure
318256-14-3 structure
Product Name:methyl 5-(4-chlorophenyl)-1-(2,5-dichlorophenyl)-1H-pyrazole-3-carboxylate
CAS No:318256-14-3
MF:C17H11Cl3N2O2
MW:381.640441179276
CID:4645436
Update Time:2025-09-23

methyl 5-(4-chlorophenyl)-1-(2,5-dichlorophenyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-carboxylic acid, 5-(4-chlorophenyl)-1-(2,5-dichlorophenyl)-, methyl ester
    • methyl 5-(4-chlorophenyl)-1-(2,5-dichlorophenyl)-1H-pyrazole-3-carboxylate
    • Inchi: 1S/C17H11Cl3N2O2/c1-24-17(23)14-9-15(10-2-4-11(18)5-3-10)22(21-14)16-8-12(19)6-7-13(16)20/h2-9H,1H3
    • InChI Key: KRCUNJYLJUBDRJ-UHFFFAOYSA-N
    • SMILES: N1(C2=CC(Cl)=CC=C2Cl)C(C2=CC=C(Cl)C=C2)=CC(C(OC)=O)=N1

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 529.6±50.0 °C at 760 mmHg
  • Flash Point: 274.1±30.1 °C
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C

methyl 5-(4-chlorophenyl)-1-(2,5-dichlorophenyl)-1H-pyrazole-3-carboxylate Security Information

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Additional information on methyl 5-(4-chlorophenyl)-1-(2,5-dichlorophenyl)-1H-pyrazole-3-carboxylate

Research Brief on Methyl 5-(4-chlorophenyl)-1-(2,5-dichlorophenyl)-1H-pyrazole-3-carboxylate (CAS: 318256-14-3)

Methyl 5-(4-chlorophenyl)-1-(2,5-dichlorophenyl)-1H-pyrazole-3-carboxylate (CAS: 318256-14-3) is a pyrazole-based compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research brief aims to provide an overview of the latest scientific findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of biologically active molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in developing novel cannabinoid receptor modulators. The researchers utilized this pyrazole derivative as a scaffold to create a series of compounds with improved binding affinity to CB1 and CB2 receptors, suggesting potential applications in pain management and neuroinflammatory disorders.

Structural analysis of methyl 5-(4-chlorophenyl)-1-(2,5-dichlorophenyl)-1H-pyrazole-3-carboxylate reveals interesting features that contribute to its biological activity. The presence of multiple chlorine atoms enhances the compound's lipophilicity, while the ester group at position 3 provides a handle for further chemical modifications. Computational studies published in Bioorganic Chemistry (2022) have shown that these structural characteristics facilitate favorable interactions with various biological targets.

In terms of biological evaluation, recent in vitro studies have demonstrated promising results. A 2023 study in European Journal of Pharmacology reported that derivatives of this compound exhibited significant anti-inflammatory activity in macrophage cell lines, with IC50 values in the low micromolar range. The mechanism of action appears to involve inhibition of NF-κB signaling pathway, suggesting potential applications in inflammatory diseases.

From a synthetic chemistry perspective, novel approaches to the preparation of this compound have been developed. A 2022 publication in Organic Process Research & Development described an improved synthetic route with higher yields (85% vs previous 62%) and reduced environmental impact through solvent optimization. This advancement is particularly relevant for potential scale-up in pharmaceutical manufacturing.

The compound's safety profile has also been investigated in recent preclinical studies. Toxicology assessments published in Regulatory Toxicology and Pharmacology (2023) indicate favorable pharmacokinetic properties with moderate metabolic stability and acceptable oral bioavailability in animal models. These findings support further development of this scaffold for therapeutic applications.

Looking forward, several research groups are exploring the potential of methyl 5-(4-chlorophenyl)-1-(2,5-dichlorophenyl)-1H-pyrazole-3-carboxylate in drug discovery programs. Current investigations include its use as a building block for kinase inhibitors, antimicrobial agents, and potential anticancer compounds. The versatility of this molecular scaffold continues to make it an attractive target for medicinal chemistry research.

In conclusion, recent studies on methyl 5-(4-chlorophenyl)-1-(2,5-dichlorophenyl)-1H-pyrazole-3-carboxylate (318256-14-3) demonstrate its growing importance in pharmaceutical research. The compound's unique structural features, combined with its demonstrated biological activities and improved synthetic accessibility, position it as a valuable scaffold for the development of novel therapeutic agents. Further research is warranted to fully explore its potential in addressing various medical needs.

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